Cas no 124832-28-6 (D-Valacyclovir Hydrochloride)

• Product Name: D-Valacyclovir Hydrochloride
• CAS No: 124832-28-6
• MF: C₁₃H₂₁ClN₆O₄
• MW: 360.796641111374
• CID: 1003400
• PubChem ID: 136226341
• Update Time: 2025-07-24

D-Valacyclovir Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Valacyclovir Hydrochloride
• Acyclovir D-Valinate Hydrochloride
• D-VACV Hydrochloride
• D-Valine 2-[(2-AMino-1,6-dihydro-6-oxo-9H-purin-9-yl)Methoxy]ethyl Ester Hydrochloride
• 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2R)-2-amino-3-methylbutanoate,hydrochloride
• D-Valacyclovir Hydro
• 2-[(2-Amino-6-oxo-3,6-dihydro-9H-purin-9-yl)methoxy]ethyl D-valinate--hydrogen chloride (1/1)
• D-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester, hydrochloride (1:1); GW 277421A; D-valacyclovir; Ph Eur Valaciclovir Impurity R
• DTXSID70858555
• 124832-28-6
• 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2R)-2-amino-3-methylbutanoate;hydrochloride
• 1795786-28-5
• 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2R)-2-amino-3-methylbutanoate;hydrochloride

• Inchi： 1S/C13H20N6O4.ClH/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20;/h5,7-8H,3-4,6,14H2,1-2H3,(H3,15,17,18,20);1H/t8-;/m1./s1
• InChI Key： ZCDDBUOENGJMLV-DDWIOCJRSA-N
• SMILES： Cl.O(CCOCN1C=NC2C(NC(N)=NC1=2)=O)C([C@@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 360.1312809g/mol
• Monoisotopic Mass: 360.1312809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Valacyclovir Hydrochloride

D-Valacyclovir Hydrochloride: A Comprehensive Overview of its Applications and Recent Research Developments

D-Valacyclovir Hydrochloride, with the CAS number 124832-28-6, is a widely recognized antiviral agent that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound is the hydrochloride salt of valacyclovir, a prodrug that is efficiently converted into acyclovir, the active pharmaceutical ingredient (API), within the body. Its unique structural configuration and high bioavailability make it a preferred choice for treating various viral infections, particularly those caused by herpes simplex virus (HSV) and varicella-zoster virus (VZV).

The mechanism of action of D-Valacyclovir Hydrochloride is rooted in its ability to inhibit viral DNA replication. Once administered, valacyclovir is rapidly metabolized into acyclovir, which then undergoes phosphorylation by viral thymidine kinase to form acyclovir triphosphate. This triphosphate form competitively inhibits the enzyme DNA polymerase, thereby halting the synthesis of viral DNA and preventing further replication. The efficiency of this process contributes to the high efficacy of D-Valacyclovir Hydrochloride in managing acute and chronic viral infections.

Recent advancements in pharmaceutical research have highlighted the potential of D-Valacyclovir Hydrochloride beyond its traditional applications. Studies have demonstrated its efficacy in reducing the transmission of herpesviruses in high-risk populations, such as immunocompromised individuals and sexual partners of infected persons. The compound's ability to reduce viral shedding and clinical symptoms has made it an indispensable tool in public health interventions aimed at controlling outbreaks.

In addition to its antiviral properties, D-Valacyclovir Hydrochloride has been explored for its potential role in modulating immune responses. Emerging research suggests that acyclovir, the active metabolite, may have immunomodulatory effects that could be beneficial in managing autoimmune diseases and chronic inflammatory conditions. While these findings are still in the preliminary stages, they open up new avenues for therapeutic applications beyond antiviral treatments.

The pharmacokinetic profile of D-Valacyclovir Hydrochloride is another area of interest. Unlike its predecessor, acyclovir, valacyclovir exhibits a higher oral bioavailability due to its better absorption and more efficient transport across biological membranes. This property makes it a suitable candidate for once-daily dosing regimens, improving patient compliance and convenience. The extended half-life of valacyclovir also allows for sustained therapeutic levels in the bloodstream, enhancing its efficacy against persistent viral infections.

Manufacturing processes for D-Valacyclovir Hydrochloride have also seen significant improvements over the years. Modern synthetic routes focus on optimizing yield, purity, and cost-efficiency while adhering to stringent regulatory standards. These advancements have not only increased the availability of the drug but also ensured its safety and reliability for patients worldwide.

The clinical applications of D-Valacyclovir Hydrochloride are well-documented across various medical conditions. In dermatology, it is widely used for treating herpes zoster (shingles) and recurrent herpes labialis (cold sores). Its effectiveness in reducing lesion formation and pain associated with these conditions has made it a first-line treatment option. Similarly, in infectious disease management, it plays a crucial role in treating disseminated herpes simplex virus infections, particularly in immunocompromised patients.

In oncology, researchers are investigating the potential benefits of D-Valacyclovir Hydrochloride in managing viral complications associated with cancer treatments. Chemotherapy-induced immunosuppression often leads to increased susceptibility to herpesviral reactivation, which can have severe consequences for cancer patients. The prophylactic use of valacyclovir has shown promise in reducing such occurrences and improving overall patient outcomes.

The role of D-Valacyclovir Hydrochloride in public health initiatives cannot be overstated. Its affordability and ease of administration make it an ideal candidate for widespread use in resource-limited settings where access to advanced medical care may be limited. Programs aimed at preventing maternal-to-child transmission of herpes simplex virus during childbirth have significantly benefited from the use of valacyclovir derivatives.

Emerging research also suggests that modifications to the structure of valacyclovir could lead to new derivatives with enhanced therapeutic properties. For instance, studies are exploring analogs that exhibit improved resistance profiles against drug-resistant strains of HSV. Such developments could address one of the major challenges faced in antiviral therapy today—the emergence of resistant viral variants.

The environmental impact of pharmaceuticals is another consideration when discussing compounds like D-Valacyclovir Hydrochloride. Efforts are being made to develop sustainable manufacturing processes that minimize waste generation and environmental contamination. Additionally, research into biodegradable formulations could further reduce the ecological footprint associated with antiviral medications.

In conclusion, D-Valacyclovir Hydrochloride, with its CAS number 124832-28-6, remains a cornerstone in modern antiviral therapy due to its efficacy, safety profile, and broad spectrum of applications. Ongoing research continues to uncover new uses for this compound, reinforcing its importance in both clinical practice and public health strategies worldwide.